1-(2,5-Dichlorophenyl)cyclopentanamine
Overview
Description
“1-(2,5-Dichlorophenyl)cyclopentanamine” is a chemical compound with the CAS Number: 1176017-02-9 . It has a molecular weight of 230.14 . It is in the form of oil .
Molecular Structure Analysis
The IUPAC name for this compound is 1-(2,5-dichlorophenyl)cyclopentanamine . The InChI code for this compound is 1S/C11H13Cl2N/c12-8-3-4-10(13)9(7-8)11(14)5-1-2-6-11/h3-4,7H,1-2,5-6,14H2 .Physical And Chemical Properties Analysis
The compound “1-(2,5-Dichlorophenyl)cyclopentanamine” has a molecular weight of 230.14 . It is in the form of oil .Scientific Research Applications
Materials Science and Photophysics
Luminescent Properties and Molecular Interactions A study explored the luminescent properties of cyclometalated platinum(II) complexes, which involve structural elements similar to 1-(2,5-Dichlorophenyl)cyclopentanamine. These complexes exhibit emissive properties in fluid solutions at room temperature, hinting at potential applications in light-emitting devices and sensors (Lai et al., 1999).
Photochromic Transformation for Optical Storage Efficient reversible phototransformation of a new diarylethene-fluorene derivative demonstrates potential applications in optical data storage. This study showcases the compound's ability to undergo structural changes upon light exposure, which could be harnessed for storing and retrieving information optically (Luchita et al., 2011).
Organic Chemistry
Synthesis and Receptor Binding Research on enantiomeric N-substituted cis-N-[2-(3,4-dichlorophenyl)ethyl]-2-(1-pyrrolidinyl)cyclohexylamines as high-affinity sigma receptor ligands highlights the synthetic routes and stereochemical considerations in developing compounds with high specificity for sigma receptors. Such studies are crucial for designing new therapeutic agents (Radesca et al., 1991).
Regio- and Chemoselective Bromination Investigations into the bromination of 2,3-diarylcyclopent-2-en-1-ones reveal methodologies for selectively introducing bromine atoms into complex organic molecules. This work aids in the development of synthetic strategies for constructing molecules with precise structural characteristics (Shirinian et al., 2012).
Pharmacology
Molecular Basis of Drug Action While the requested compound was excluded from drug use and dosage studies, understanding the molecular basis of similar compounds' action, such as triclosan's inhibitory mechanism on lipid biosynthesis, provides insights into how structural modifications can lead to different biological activities. This knowledge is instrumental in designing new drugs with targeted actions (Levy et al., 1999).
properties
IUPAC Name |
1-(2,5-dichlorophenyl)cyclopentan-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13Cl2N/c12-8-3-4-10(13)9(7-8)11(14)5-1-2-6-11/h3-4,7H,1-2,5-6,14H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ISXBRYHRRGPJMA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)(C2=C(C=CC(=C2)Cl)Cl)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13Cl2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501285115 |
Source
|
| Record name | 1-(2,5-Dichlorophenyl)cyclopentanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501285115 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,5-Dichlorophenyl)cyclopentan-1-amine | |
CAS RN |
1176017-02-9 |
Source
|
| Record name | 1-(2,5-Dichlorophenyl)cyclopentanamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1176017-02-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-(2,5-Dichlorophenyl)cyclopentanamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501285115 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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